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Compound of Interest

Compound Name: Ppc-NB

Cat. No.: B8065094 Get Quote

Welcome to the technical support center for the Ppc-NB linker. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on optimizing

the stability of Ppc-NB-conjugated molecules in plasma. Here you will find frequently asked

questions (FAQs) and troubleshooting guides to address common challenges encountered

during your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the Ppc-NB linker and what is its cleavage mechanism?

The Ppc-NB (CAS: 1887040-81-4) is a glutathione-cleavable linker used in the development of

antibody-drug conjugates (ADCs).[1][2] Its chemical formula is C15H14N2O5S2.[2] The linker

contains a disulfide bond that is susceptible to cleavage by reducing agents, primarily

glutathione (GSH).[3] The concentration of GSH is significantly higher inside cells (1-10 mM)

compared to the extracellular plasma environment (~5 µM), which is the basis for its targeted

payload release mechanism.[3]

Below is a diagram illustrating the proposed glutathione-mediated cleavage of a Ppc-NB linker

from a payload.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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